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Compound of Interest

Compound Name: 3-Thienylboronic acid

Cat. No.: B050007 Get Quote

An In-depth Technical Guide on 3-
Thienylboronic Acid
For researchers, scientists, and professionals in drug development, 3-Thienylboronic acid is a

key reagent in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to

form carbon-carbon bonds. Its utility is rooted in its chemical properties, which are summarized

below.

Core Chemical Data
The fundamental properties of 3-Thienylboronic acid are detailed in the following table,

providing a quick reference for experimental design and analysis.

Property Value Citations

Molecular Formula C4H5BO2S [1][2][3][4]

Molecular Weight 127.96 g/mol [1][3]

CAS Number 6165-69-1 [1][2][3][4]

Melting Point 164-169 °C [3][4]

Appearance
White to light yellow crystalline

powder
[3]
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Chemical Structure
The molecular structure of 3-Thienylboronic acid consists of a thiophene ring substituted with

a boronic acid group at the 3-position. This structure is crucial for its reactivity in forming new

chemical bonds.

Chemical structure of 3-Thienylboronic acid.

Disclaimer: This guide is intended for informational purposes for research professionals.

Always refer to safety data sheets (SDS) and follow appropriate laboratory safety protocols

when handling chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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